molecular formula C16H21N5O3S B5658787 (4aS*,7aR*)-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(pyridin-2-ylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide

(4aS*,7aR*)-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(pyridin-2-ylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide

Cat. No. B5658787
M. Wt: 363.4 g/mol
InChI Key: DNZOLIJECKFYPK-CABCVRRESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of heterocyclic compounds, which are of significant interest due to their diverse chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The specific structure of this compound, featuring multiple heterocycles and functional groups, suggests a potential for unique chemical reactivity and physical properties.

Synthesis Analysis

The synthesis of such complex molecules typically involves multi-step reactions, starting from simpler heterocyclic precursors. Key steps may include cyclization reactions, functional group transformations, and stereocontrolled synthesis to achieve the desired configuration (Chimichi et al., 1996). Advanced synthetic techniques such as transition metal-catalyzed couplings and directed functionalization can be employed to construct the intricate molecular framework efficiently.

Molecular Structure Analysis

The molecular structure of such compounds is characterized by a combination of several heterocyclic rings, which can significantly influence their chemical reactivity and physical properties. X-ray diffraction analysis and NMR spectroscopy are crucial techniques for elucidating the structure, including the stereochemistry of the molecule. These studies provide insights into the molecule's conformation and how it may interact with other molecules, which is essential for understanding its reactivity and potential applications (Ogurtsov et al., 2018).

properties

IUPAC Name

(4aR,7aS)-4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-(pyridin-2-ylmethyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine 6,6-dioxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N5O3S/c1-12-18-16(24-19-12)9-21-7-6-20(8-13-4-2-3-5-17-13)14-10-25(22,23)11-15(14)21/h2-5,14-15H,6-11H2,1H3/t14-,15+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNZOLIJECKFYPK-CABCVRRESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)CN2CCN(C3C2CS(=O)(=O)C3)CC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NOC(=N1)CN2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)CC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.